Cas no 148257-12-9 (rac-(1S,2R,3S,4R)-3-(tert-butoxycarbonyl)aminobicyclo2.2.1hept-5-ene-2-carboxylic acid)

• Product Name: rac-(1S,2R,3S,4R)-3-(tert-butoxycarbonyl)aminobicyclo2.2.1hept-5-ene-2-carboxylic acid
• CAS No: 148257-12-9
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• MDL: MFCD02682615
• CID: 903807
• PubChem ID: 39345395
• Update Time: 2025-06-12

rac-(1S,2R,3S,4R)-3-(tert-butoxycarbonyl)aminobicyclo2.2.1hept-5-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• BOC-3-ENDO-AMINOBICYCLO[2.2.1]HEPT-5-ENE-2-ENDO-CARBOXYLIC ACID
• Boc-3-endo-aminobicyclo[2.2.1]-hept-5-ene-2-endo-carboxylic acid
• RAC-(1S,2R,3S,4R)-3-[(TERT-BUTOXYCARBONYL)AMINO]BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID
• DIENDO-3-TERT-BUTOXYCARBONYLAMINO-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID
• 6-(tert-butoxycarbonylamino)bicyclo[2.2.1]hept-2-ene-5-carboxylic acid
• 3-[(tert-butoxycarbonyl)amino]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• 6-[(tert-butoxy-oxomethyl)amino]-5-bicyclo[2.2.1]hept-2-enecarboxylic acid
• 6-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[2.2.1]hept-2-ene-5-carboxylic acid
• 148257-12-9
• (1R,2S,3R,4S)-3-((tert-Butoxycarbonyl)amino)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,2S,3R,4S)-rel-
• rel-(1R,2S,3R,4S)-3-((tert-Butoxycarbonyl)amino)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• (1R,2S,3R,4S)-3-[(tert-butoxycarbonyl)amino]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• (1R,2S,3R,4S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• (1R,2S,3R,4S)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• MFCD02682615
• 1242184-48-0
• rac-(1S,2R,3S,4R)-3-(tert-butoxycarbonyl)aminobicyclo2.2.1hept-5-ene-2-carboxylic acid

• MDL： MFCD02682615
• Inchi： 1S/C13H19NO4/c1-13(2,3)18-12(17)14-10-8-5-4-7(6-8)9(10)11(15)16/h4-5,7-10H,6H2,1-3H3,(H,14,17)(H,15,16)/t7-,8+,9-,10+/m0/s1
• InChI Key： ZPMJBHUNSHDFPT-QCLAVDOMSA-N
• SMILES： OC([C@@H]1[C@@H]([C@@H]2C=C[C@H]1C2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 253.13100
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 416.9°C at 760 mmHg
• Flash Point: 206°C
• Refractive Index: 1.54
• PSA: 75.63000
• LogP: 2.17730

rac-(1S,2R,3S,4R)-3-(tert-butoxycarbonyl)aminobicyclo2.2.1hept-5-ene-2-carboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on rac-(1S,2R,3S,4R)-3-(tert-butoxycarbonyl)aminobicyclo2.2.1hept-5-ene-2-carboxylic acid

Recent Advances in the Study of rac-(1S,2R,3S,4R)-3-(tert-butoxycarbonyl)aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid (CAS: 148257-12-9)

The compound rac-(1S,2R,3S,4R)-3-(tert-butoxycarbonyl)aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid (CAS: 148257-12-9) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This bicyclic structure, characterized by its unique stereochemistry and functional groups, serves as a versatile intermediate in the synthesis of pharmacologically active molecules. Recent studies have focused on its role in the development of novel therapeutics, particularly in the areas of enzyme inhibition and receptor modulation.

One of the key areas of research involving this compound is its use as a chiral building block in asymmetric synthesis. The tert-butoxycarbonyl (Boc) protecting group enhances the compound's stability and reactivity, making it an ideal candidate for multi-step synthetic routes. Recent publications highlight its utility in the synthesis of complex natural products and bioactive molecules, where its rigid bicyclic framework imparts desirable conformational constraints.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as a precursor for the development of protease inhibitors. The study demonstrated that derivatives of rac-(1S,2R,3S,4R)-3-(tert-butoxycarbonyl)aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid exhibited high selectivity for specific protease targets, suggesting its promise in the treatment of diseases such as HIV and hepatitis C. The researchers employed advanced computational modeling and X-ray crystallography to elucidate the binding interactions, providing valuable insights for future drug design.

Another notable application of this compound is in the field of peptide mimetics. Its bicyclic structure mimics the spatial arrangement of peptide backbones, enabling the design of non-peptidic molecules with enhanced metabolic stability. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into peptidomimetic scaffolds, resulting in compounds with improved pharmacokinetic properties and reduced susceptibility to enzymatic degradation.

Recent advancements in synthetic methodologies have also facilitated the large-scale production of rac-(1S,2R,3S,4R)-3-(tert-butoxycarbonyl)aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid. A 2023 patent application detailed an optimized catalytic asymmetric synthesis route, achieving high enantiomeric purity and yield. This development is expected to lower production costs and increase accessibility for researchers and pharmaceutical companies.

In conclusion, rac-(1S,2R,3S,4R)-3-(tert-butoxycarbonyl)aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid (CAS: 148257-12-9) continues to be a focal point of research in the chemical biology and pharmaceutical sciences. Its unique structural features and versatile applications make it a valuable tool for drug discovery and development. Future studies are likely to explore its potential in emerging therapeutic areas, such as targeted cancer therapies and neurodegenerative diseases.